Cas no 2138406-06-9 (1-4-(butan-2-yl)-1,2,3-thiadiazol-5-ylethan-1-one)

• Product Name: 1-4-(butan-2-yl)-1,2,3-thiadiazol-5-ylethan-1-one
• CAS No: 2138406-06-9
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5611150
• PubChem ID: 165476075
• Update Time: 2025-11-03

1-4-(butan-2-yl)-1,2,3-thiadiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-843169
• 1-[4-(butan-2-yl)-1,2,3-thiadiazol-5-yl]ethan-1-one
• 2138406-06-9
• 1-4-(butan-2-yl)-1,2,3-thiadiazol-5-ylethan-1-one

• Inchi： 1S/C8H12N2OS/c1-4-5(2)7-8(6(3)11)12-10-9-7/h5H,4H2,1-3H3
• InChI Key： PNHIUYHYBVTEQZ-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C(C)CC)N=N1

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.1Ų

Additional information on 1-4-(butan-2-yl)-1,2,3-thiadiazol-5-ylethan-1-one

Chemical Profile of 1-(4-(Butan-2-yl)-1,2,3-thiadiazol-5-yl)ethanone (CAS No: 2138406-06-9)

The compound 1-(4-(Butan-2-yl)-1,2,3-thiadiazol-5-yl)ethanone, identified by the CAS number 2138406-06-9, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiadiazole derivatives, which have garnered considerable attention due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a thiadiazole ring substituted with a butanoyl group at the 4-position and an ethanone moiety at the 5-position.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thiadiazole ring followed by substitution reactions to introduce the desired substituents. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for the preparation of such compounds. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance reaction yields and reduce production time.

In terms of applications, 1-(4-(Butan-2-yl)-1,2,3-thiadiazol-5-yl)ethanone has shown potential in various fields. In the pharmaceutical industry, thiadiazole derivatives are known for their anti-inflammatory, antifungal, and anticancer properties. Recent studies have demonstrated that this compound exhibits significant activity against certain cancer cell lines, making it a promising candidate for further drug development.

The agricultural sector has also benefited from thiadiazole-containing compounds due to their pesticidal properties. This compound has been evaluated for its effectiveness as a fungicide and insecticide under controlled laboratory conditions. Preliminary results indicate that it could serve as an alternative to conventional pesticides, offering a more sustainable solution for crop protection.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of this compound is crucial. Research into its environmental fate has revealed that it undergoes microbial degradation under aerobic conditions, which is favorable for reducing its persistence in ecosystems. However, further studies are required to assess its long-term impact on non-target organisms.

In conclusion, 1-(4-(Butan-2-yl)-1,2,3-thiadiazol-5-yl)ethanone (CAS No: 2138406-06-9) represents a valuable addition to the arsenal of functional molecules available to scientists and industries alike. Its unique chemical structure and diverse applications underscore its importance in contemporary research and development efforts.